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Compound of Interest

Compound Name: N,N-Dimethylpivalamide
CAS No.: 24331-71-3
Cat. No.: B1295279
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N,N-Dimethylpivalamide, a
tertiary amide of significant interest in synthetic organic chemistry. This document details the
compound's chemical identity, including its IUPAC name and CAS number, and summarizes its
key physicochemical properties. A detailed, robust, and reproducible experimental protocol for
the synthesis of N,N-Dimethylpivalamide via the acylation of dimethylamine with pivaloyl
chloride is presented. Furthermore, a logical workflow for the synthesis and purification process
Is provided as a visual diagram. This guide is intended to serve as a valuable resource for
researchers and professionals in organic synthesis and drug development, offering
foundational data and methodologies for the use of this compound.

Chemical Identity

e IUPAC Name: N,N,2,2-Tetramethylpropanamide[1]
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CAS Number: 24331-71-3[1]

Other Names: N,N-Dimethylpivalamide, N,N,2,2-Tetramethylpropionamide, 2,2-
Dimethylpropionic acid dimethylamide[1]

Molecular Formula: C7H1sNO[1]

Molecular Weight: 129.20 g/mol [1]

Physicochemical and Thermochemical Properties

The following table summarizes key quantitative data for N,N-Dimethylpivalamide, providing a
reference for its physical and energetic characteristics.

Property Value Units Reference

Enthalpy of Formation

_ _ 341.2+2.1 kJ/mol [1]
(Solid, AfH°solid)
Enthalpy of
Combustion (Solid, -4557.1+1.9 kJ/mol [1]
AcH’solid)

Experimental Protocol: Synthesis of N,N-
Dimethylpivalamide

This section details a standard and efficient laboratory procedure for the synthesis of N,N-
Dimethylpivalamide. The method is based on the nucleophilic acyl substitution of pivaloyl
chloride with dimethylamine.

Reaction Scheme:
(CH3)3C-COCI + 2 (CH3)2NH — (CH3)3C-CON(CHs)2 + (CHs)2NH2*CI~
Materials:

¢ Pivaloyl chloride (1.0 eq)
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» Dimethylamine (2.1 eq, typically as a solution in THF or as a gas)

¢ Anhydrous Dichloromethane (DCM)

o Triethylamine (optional, as a scavenger base if using dimethylamine hydrochloride)
e 1 M Hydrochloric Acid (HCI)

o Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Naz2S0a)

» Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary
evaporator.

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve pivaloyl chloride (1.0 eq) in
anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

o Addition of Amine: Slowly add a solution of dimethylamine (2.1 eq) in an appropriate solvent
(e.g., THF or DCM) to the stirred pivaloyl chloride solution. The addition should be done
dropwise to control the exothermic reaction and maintain the temperature below 5-10 °C.

o Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an
additional 30 minutes, then warm to room temperature and continue stirring for 2-4 hours.

e Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC) to confirm the consumption of the starting material, pivaloyl chloride.

o Workup:

o Quench the reaction by adding water or 1 M HCI.
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o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI (to remove
excess dimethylamine), saturated NaHCOs solution (to neutralize any remaining acid),
and brine.

o Separate the organic layer and dry it over anhydrous MgSOa or NazSOa.

o Purification:

o Filter the drying agent and concentrate the organic solution under reduced pressure using
a rotary evaporator to yield the crude product.

o If necessary, the crude N,N-Dimethylpivalamide can be further purified by vacuum
distillation or column chromatography on silica gel.

Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the experimental procedure for synthesizing
and purifying N,N-Dimethylpivalamide.
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Setup: Dissolve Pivaloyl Chloride in DCM at 0°C

aintain T < 10°C

Addition: Add Dimethylamine (2.1 eq) dropwise

-4 hours

Reaction: Stir at 0°C, then warm to room temperature

'

Monitoring: Check reaction progress by TLC

pon completion

Workup: Agueous wash with HCI, NaHCO3, and Brine

:

Drying: Dry organic layer over Na2S0O4

:

Concentration: Remove solvent via rotary evaporation

i

Purification (Optional): Vacuum distillation or chromatography

l v

Final Product: Pure N,N-Dimethylpivalamide

If crude is pure

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of N,N-Dimethylpivalamide.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1295279/docs?utm_src=pdf-body-img#a-technical-guide-to-n-n-dimethylpivalamide-synthesis-and-physicochemical-characterization
https://www.benchchem.com/product/b1295279/docs?utm_src=pdf-body#a-technical-guide-to-n-n-dimethylpivalamide-synthesis-and-physicochemical-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Biological Context and Applications

While N,N-Dimethylpivalamide is a common building block in organic synthesis, there is
limited publicly available information on its specific biological activities or its role in signaling
pathways. Its sterically hindered tertiary amide structure makes it a stable functional group,
often used as a directing group or a non-reactive placeholder in the synthesis of more complex
molecules. Researchers in drug development may utilize this moiety to modulate the
physicochemical properties, such as solubility and metabolic stability, of a lead compound.
Further screening and toxicological studies would be required to ascertain its pharmacological
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

